Cas no 669709-47-1 (4-Allyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Allyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 669709-47-1
• MF: C₁₃H₁₅N₃OS
• MW: 261.342701196671
• MDL: MFCD04058003
• CID: 871969
• PubChem ID: 956145
• Update Time: 2025-05-23

4-Allyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Allyl-5-((p-tolyloxy)methyl)-4H-1,2,4-triazole-3-thiol
• 3-[(4-methylphenoxy)methyl]-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• 4-Allyl-5-[(4-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
• 5-[(4-methylphenoxy)methyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• 5-[(4-methylphenoxy)methyl]-4-prop-2-enyl-1,2,4-triazole-3-thiol
• AC1LIJYH
• ALBB-003397
• BBL014066
• CTK5J4567
• MolPort-000-871-358
• SBB040362
• MFCD04058003
• EN300-110581
• 669709-47-1
• DTXSID70359279
• CS-0222168
• VS-04155
• 5-(4-Methylphenoxymethyl)-4-(prop-2-en-1-yl)-4h-1,2,4-triazole-3-thiol
• AKOS000268518
• 4-Allyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD04058003
• Inchi： 1S/C13H15N3OS/c1-3-8-16-12(14-15-13(16)18)9-17-11-6-4-10(2)5-7-11/h3-7H,1,8-9H2,2H3,(H,15,18)
• InChI Key： KHPSHDLGIFLKSX-UHFFFAOYSA-N
• SMILES： S=C1NN=C(COC2C=CC(C)=CC=2)N1CC=C

Computed Properties

• Exact Mass: 261.09400
• Monoisotopic Mass: 261.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 69Ų

Experimental Properties

• PSA: 78.74000
• LogP: 2.64020

4-Allyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-Allyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol

Recent Advances in the Study of 4-Allyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol (CAS: 669709-47-1)

The compound 4-Allyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol (CAS: 669709-47-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential applications in drug development.

Recent studies have highlighted the versatility of 4-Allyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol as a scaffold for designing novel bioactive molecules. The compound's triazole-thiol moiety is particularly noteworthy, as it has been associated with a range of pharmacological properties, including antimicrobial, antifungal, and anticancer activities. Researchers have explored various synthetic routes to optimize the yield and purity of this compound, with recent advancements focusing on green chemistry approaches to minimize environmental impact.

In vitro and in vivo studies have demonstrated promising results for 4-Allyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol in the context of antimicrobial resistance. The compound has shown efficacy against a panel of multidrug-resistant bacterial strains, with mechanisms of action involving inhibition of key bacterial enzymes and disruption of cell membrane integrity. These findings suggest its potential as a lead compound for developing new antibiotics to address the growing threat of antimicrobial resistance.

Additionally, the anticancer potential of 4-Allyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol has been investigated in several cancer cell lines. Preliminary results indicate that the compound induces apoptosis in cancer cells through the activation of intrinsic apoptotic pathways, while showing minimal cytotoxicity toward normal cells. This selective activity makes it an attractive candidate for further development as an anticancer agent.

Recent structural-activity relationship (SAR) studies have provided insights into the molecular modifications that can enhance the compound's bioactivity. For instance, the introduction of electron-withdrawing groups at specific positions of the triazole ring has been shown to improve its antimicrobial potency. These findings are instrumental in guiding the design of derivatives with optimized pharmacological profiles.

In conclusion, 4-Allyl-5-(4-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol (CAS: 669709-47-1) represents a promising scaffold for the development of novel therapeutic agents. Its broad-spectrum biological activities, coupled with its synthetic accessibility, make it a valuable subject of ongoing research. Future studies should focus on elucidating its mechanisms of action in greater detail and exploring its potential in combination therapies. The continued investigation of this compound and its derivatives is expected to yield significant contributions to the field of medicinal chemistry.